Cas no 1805435-09-9 (2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl chloride
• CAS No: 1805435-09-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4883039
• Update Time: 2025-05-19

2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-3-2-4(10)13-6(8(11)12)5(3)7(9)14/h2,8H,1H3
• InChI Key： DOZRTCFRHOHOMC-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(N=C1C(F)F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl chloride

2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl Chloride: A Comprehensive Overview

CAS No. 1805435-09-9 refers to the compound known as 2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl Chloride, a highly specialized chemical entity with significant applications in various fields of modern chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, and a methoxy group, along with a carbonyl chloride functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl Chloride involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed novel fluorination techniques to introduce the difluoromethyl and fluoro substituents onto the pyridine ring. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive chemical reactions.

One of the most notable applications of this compound is in the field of agrochemicals. The presence of multiple electronegative groups (fluorine and chlorine) in its structure contributes to its high reactivity, making it an effective precursor for the synthesis of herbicides and insecticides. Recent studies have demonstrated that derivatives of this compound exhibit exceptional bioactivity against various agricultural pests, offering a sustainable solution to crop protection.

In addition to its role in agrochemicals, CAS No. 1805435-09-9 has found applications in pharmaceutical research. The pyridine ring serves as a versatile scaffold for drug design, and the substituents on this ring can be tailored to modulate pharmacokinetic properties such as solubility and bioavailability. For example, researchers have explored the use of this compound as an intermediate in the synthesis of kinase inhibitors, which are critical targets in cancer therapy.

The environmental impact of 2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl Chloride has also been a subject of recent investigations. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which is essential for its safe disposal and minimizing ecological risks. Regulatory agencies have emphasized the importance of understanding the environmental fate of such chemicals to ensure their responsible use.

From a toxicological perspective, this compound has been evaluated for its potential health risks. Research indicates that exposure to this compound may lead to acute toxicity in certain organisms; however, its chronic effects remain under investigation. Regulatory bodies have implemented strict guidelines for handling and storage to mitigate these risks.

In conclusion, CAS No. 1805435-09-9, or 2-(Difluoromethyl)-6-fluoro-4-methoxypyridine-3-carbonyl Chloride, stands as a testament to the advancements in modern organic chemistry. Its unique structure, versatile applications, and ongoing research into its properties underscore its significance in both academic and industrial contexts. As further studies unravel its full potential, this compound is poised to play an even greater role in shaping future innovations across various scientific disciplines.